2-[5-(5-methylthiophene-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole

• IUPAC Name: (5-methylthiophen-2-yl)-[2-(1,3-thiazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C15H17N3OS2/c1-10-2-3-13(21-10)14(19)17-6-11-8-18(9-12(11)7-17)15-16-4-5-20-15/h2-5,11-12H,6-9H2,1H3
• InChI Key: KPLCRUPQXGHTDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CC3CN(CC3C2)C4=NC=CS4
• Molecular Formula: C15H17N3OS2
• Molecular Weight: 319.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. Molecules with the thiophene ring system exhibit many pharmacological properties.

Chemical Reactions Analysis

The nature of the sulfur reagent makes an essential impact on reaction selectivity. For example, 1,3-enynes and S3˙‾ (provided in situ from Na2S or K2S) can undergo a cyclization reaction and produce 2,3,5-trisubstituted thiophenes.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-Inflammatory Agents: Thiophene-based compounds exhibit anti-inflammatory properties. They can modulate inflammatory pathways, making them promising candidates for treating inflammatory diseases.

Anti-Cancer Agents: Certain thiophene derivatives have demonstrated anti-cancer activity. Researchers have explored their potential as chemotherapeutic agents, targeting specific cancer cell lines.

Anti-Anxiety and Anti-Psychotic Effects: Thiophenes may influence neurotransmitter systems, leading to anti-anxiety and anti-psychotic effects. These compounds could be valuable in mental health treatments.

Kinase Inhibitors: Thiophenes can inhibit kinases, which play a critical role in cell signaling pathways. Targeting kinases is essential for developing drugs against various diseases, including cancer.

Material Science

Beyond medicine, thiophenes find applications in material science:

Organic Semiconductors: Thiophene derivatives contribute to the development of organic semiconductors. .

Corrosion Inhibitors: Thiophenes serve as corrosion inhibitors in industrial chemistry. Their ability to protect metals from corrosion makes them valuable in various applications.

Other Fields

Thiophenes have additional roles:

Metal Complexing Agents: Thiophenes can form stable complexes with metal ions. These complexes find use in catalysis and other chemical processes.

Synthesis of Anti-Atherosclerotic Agents: .

Therapeutic importance of synthetic thiophene - BMC ChemistryRecent strategies in the synthesis of thiophene derivatives … - Springer

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.